Cas no 6996-88-9 (1H-Azepine-1-carbothioic acid, hexahydro-, S-(phenylmethyl) ester)

• Product Name: 1H-Azepine-1-carbothioic acid, hexahydro-, S-(phenylmethyl) ester
• CAS No: 6996-88-9
• MF: C₁₄H₁₉NOS
• MW: 249.371762514114
• CID: 391057
• PubChem ID: 54144267
• Update Time: 2025-04-19

1H-Azepine-1-carbothioic acid, hexahydro-, S-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carbothioic acid, hexahydro-, S-(phenylmethyl) ester
• S-benzyl azepane-1-carbothioate
• 6996-88-9
• SCHEMBL11716658
• DTXSID10709315

• Inchi： 1S/C14H19NOS/c16-14(15-10-6-1-2-7-11-15)17-12-13-8-4-3-5-9-13/h3-5,8-9H,1-2,6-7,10-12H2
• InChI Key： ODGGRLIOIWAAFU-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C(N1CCCCCC1)=O

Computed Properties

• Exact Mass: 249.11887
• Monoisotopic Mass: 249.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31